Cas no 177216-32-9 (O,O',N-Tripropanal Ganciclovir)
177216-32-9 structure
Product Name:O,O',N-Tripropanal Ganciclovir
CAS No:177216-32-9
MF:C18H25N5O7
MW:423.420404195786
CID:1071429
PubChem ID:135440665
Update Time:2025-04-20
O,O',N-Tripropanal Ganciclovir Chemical and Physical Properties
Names and Identifiers
-
- Imp. J (EP): 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate (Ganciclovir Tripropionate)
- [2-[[6-oxo-2-(propanoylamino)-3H-purin-9-yl]methoxy]-3-propanoyloxypropyl] propanoate
- 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate (Ganciclovir Tripropionate)
- [2-[[6-oxo-2-(propanoylamino)-1H-purin-9-yl]methoxy]-3-propanoyloxypropyl] propanoate
- O,O',N-Tripropanal Ganciclovir
- UNII-320PG0G2RJ
- 2-((6-Oxo-2-propionamido-1,6-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diyl dipropionate
- 2-(2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diyl dipropanoate
- 320PG0G2RJ
- DTXSID40170271
- 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate; Ganciclovir Imp. J (EP); Ganciclovir Tripropionate; Ganciclovir Impurity J
- Q27256105
- GANCICLOVIR IMPURITY J [EP IMPURITY]
- PROPANAMIDE, N-(6,9-DIHYDRO-6-OXO-9-((2-(1-OXOPROPOXY)-1-((1-OXOPROPOXY)METHYL)ETHOXY)METHYL)-1H-PURIN-2-YL)-
- N-[6,9-Dihydro-6-oxo-9-[[2-(1-oxopropoxy)-1-[(1-oxopropoxy)methyl]ethoxy]methyl]-1H-purin-2-yl]propanamide
- 177216-32-9
-
- Inchi: 1S/C18H25N5O7/c1-4-12(24)20-18-21-16-15(17(27)22-18)19-9-23(16)10-30-11(7-28-13(25)5-2)8-29-14(26)6-3/h9,11H,4-8,10H2,1-3H3,(H2,20,21,22,24,27)
- InChI Key: LQZYGPASWDRRFI-UHFFFAOYSA-N
- SMILES: O(CN1C=NC2C(NC(NC(CC)=O)=NC1=2)=O)C(COC(CC)=O)COC(CC)=O
Computed Properties
- Exact Mass: 423.17539815g/mol
- Monoisotopic Mass: 423.17539815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 150Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.08 g/l) (25 º C),
O,O',N-Tripropanal Ganciclovir Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
O,O',N-Tripropanal Ganciclovir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T814010-5mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 5mg |
$110.00 | 2023-05-17 | ||
| TRC | T814010-10mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 10mg |
$196.00 | 2023-05-17 | ||
| TRC | T814010-25mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 25mg |
$431.00 | 2023-05-17 | ||
| TRC | T814010-50mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 50mg |
$ 800.00 | 2023-09-05 |
O,O',N-Tripropanal Ganciclovir Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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